Cas no 203805-96-3 (ethylenediaminetetraacetic acid-d16)

• Product Name: ethylenediaminetetraacetic acid-d16
• CAS No: 203805-96-3
• MF: C₁₀H₁₆N₂O₈
• MW: 308.341230392456
• CID: 909691
• PubChem ID: 90470966
• Update Time: 2025-04-19

ethylenediaminetetraacetic acid-d16 Chemical and Physical Properties

Names and Identifiers

• ethylenediaminetetraacetic acid-d16
• EDTA (D16, 98%)
• EDTA-D16
• F90872
• EDTA (D16)
• deuterio 2-[[2-[bis(1,1-dideuterio-2-deuteriooxy-2-oxoethyl)amino]-1,1,2,2-tetradeuterioethyl]-(1,1-dideuterio-2-deuteriooxy-2-oxoethyl)amino]-2,2-dideuterioacetate
• 203805-96-3

• Inchi： 1S/C10H16N2O8/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20)/i1D2,2D2,3D2,4D2,5D2,6D2/hD4
• InChI Key： KCXVZYZYPLLWCC-PZVDDEMOSA-N
• SMILES： O([2H])C(C([2H])([2H])N(C([2H])([2H])C(=O)O[2H])C([2H])([2H])C([2H])([2H])N(C([2H])([2H])C(=O)O[2H])C([2H])([2H])C(=O)O[2H])=O

Computed Properties

• Exact Mass: 308.191
• Monoisotopic Mass: 308.191
• Isotope Atom Count: 16
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 156A^2
• XLogP3: -5.9